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Compound of Interest

Compound Name: BZ-423

Cat. No.: B8016336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BZ-423 is a pro-apoptotic 1,4-benzodiazepine that has shown potent therapeutic properties in

preclinical models of autoimmune diseases and cancer. It functions by targeting the

mitochondrial F1F0-ATPase, leading to the generation of superoxide, which acts as a second

messenger to initiate apoptosis. Accurate and consistent preparation of BZ-423 stock solutions

is critical for obtaining reliable and reproducible experimental results. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing BZ-423 stock solutions due to its high

solubilizing capacity for organic molecules. This document provides detailed protocols for the

preparation, storage, and application of BZ-423 stock solutions.

Data Presentation
A summary of the key quantitative data for BZ-423 is presented in Table 1 for easy reference.
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Property Value Source(s)

Molecular Formula C₂₇H₂₁ClN₂O₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 440.9 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Solubility in DMSO
2 mg/mL to 100 mM (44.09

mg/mL)

--INVALID-LINK--, --INVALID-

LINK--, --INVALID-LINK--

Recommended Stock

Concentration
10 mM - 50 mM Based on solubility data

Appearance White to beige powder --INVALID-LINK--

Storage Temperature (Powder) 2-8°C --INVALID-LINK--

Storage Temperature (Stock

Solution)

-20°C (short-term) or -80°C

(long-term)
General laboratory practice

Note on Solubility: There is a noted variability in the reported solubility of BZ-423 in DMSO.

While some suppliers indicate solubility up to 100 mM, others suggest a more conservative

range of 1-10 mg/mL. It is recommended to start with a lower concentration (e.g., 10 mM) and

visually confirm complete dissolution. If higher concentrations are required, gentle warming and

vortexing may be necessary.

Experimental Protocols
Protocol 1: Preparation of a 10 mM BZ-423 Stock
Solution in DMSO
Materials:

BZ-423 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Before handling BZ-423 powder, ensure you are wearing

appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety

glasses.

Calculate the required mass of BZ-423:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 440.9 g/mol x 1000 mg/g = 4.409 mg

Weighing BZ-423:

Place a sterile microcentrifuge tube on the analytical balance and tare.

Carefully weigh 4.41 mg of BZ-423 powder directly into the tube.

Dissolving BZ-423 in DMSO:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the BZ-423 powder.

Cap the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution.

Visually inspect the solution against a light source to confirm that no solid particles remain.

If particulates are present, continue vortexing. Gentle warming in a 37°C water bath can

aid dissolution if necessary.
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Storage:

For immediate use, the stock solution can be kept at 4°C for a short period.

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Protocol 2: Induction of Apoptosis in Ramos Cells with
BZ-423
This protocol describes a typical experiment to assess the pro-apoptotic effects of BZ-423 on

the Ramos B-cell lymphoma cell line.

Materials:

Ramos cells

Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum and 1%

penicillin-streptomycin)

10 mM BZ-423 stock solution in DMSO

Sterile 6-well or 12-well cell culture plates

Apoptosis detection kit (e.g., Annexin V-FITC and Propidium Iodide)

Flow cytometer

Procedure:

Cell Seeding:

Culture Ramos cells in complete RPMI-1640 medium to the desired density.

Seed the cells into the wells of a sterile culture plate at a density of 0.5 x 10⁶ cells/mL.
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Treatment with BZ-423:

Prepare working solutions of BZ-423 by diluting the 10 mM stock solution in complete cell

culture medium. For example, to achieve a final concentration of 10 µM in 2 mL of cell

culture, add 2 µL of the 10 mM stock solution.

Treat the cells with final concentrations of 5 µM and 10 µM BZ-423.

Include a vehicle control by adding an equivalent volume of DMSO to a separate well

(e.g., 0.1% DMSO).

Incubation:

Incubate the treated cells at 37°C in a humidified atmosphere with 5% CO₂. Incubation

times can vary depending on the endpoint being measured. For early events like

superoxide generation, a 1-hour incubation is sufficient.[1] For downstream apoptosis

markers, incubate for 8-24 hours.[1]

Apoptosis Analysis by Flow Cytometry:

Following incubation, harvest the cells by centrifugation.

Wash the cells with cold phosphate-buffered saline (PBS).

Stain the cells with Annexin V-FITC and Propidium Iodide according to the manufacturer's

protocol.

Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic

and necrotic cells.
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Caption: Experimental workflow for preparing BZ-423 stock solution and its use in an apoptosis

assay.
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Caption: Simplified signaling pathway of BZ-423-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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